Cas no 89942-78-9 ( )

  structure
  structure
Product Name: 
CAS No:89942-78-9
MF:C8H7NO5
MW:197.144882440567
CID:994447
PubChem ID:343371
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 89942-78-9
    • NSC 382792
    • NSC-382792
    • DTXSID80321881
    • NSC382792
    • 5-hydroxy-2-methylpyridine-3,4-dicarboxylic acid
    • 5-hydroxy-2-methyl-pyridine-3,4-dicarboxylic acid
    • DS-005728
    •  
    • Inchi: 1S/C8H7NO5/c1-3-5(7(11)12)6(8(13)14)4(10)2-9-3/h2,10H,1H3,(H,11,12)(H,13,14)
    • InChI Key: DOQJPOZAYXTGKA-UHFFFAOYSA-N
    • SMILES: OC1=CN=C(C)C(C(=O)O)=C1C(=O)O

Computed Properties

  • Exact Mass: 197.032
  • Monoisotopic Mass: 197.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • Density: 1.61
  • Boiling Point: 634.7°C at 760 mmHg
  • Flash Point: 337.7°C
  • Refractive Index: 1.654
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